Cas no 2171839-06-6 (1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2171839-06-6
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5748471
• PubChem ID: 165877342
• Update Time: 2025-05-24

1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1595733
• [1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• 2171839-06-6
• 1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

• Inchi： 1S/C11H20N4/c1-8(2)11-10(7-12)13-14-15(11)6-5-9-3-4-9/h8-9H,3-7,12H2,1-2H3
• InChI Key： WPVIYKHAGLASQO-UHFFFAOYSA-N
• SMILES： N1(C(=C(CN)N=N1)C(C)C)CCC1CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Chemical Compound CAS No. 2171839-06-6: 1-(2-Cyclopropylethyl)-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-Ylmethanamine

The chemical compound identified by CAS No. 2171839-06-6, commonly referred to as 1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-Ylmethanamine, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of triazoles, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The cyclopropylethyl and propan-2-yl substituents contribute to its distinct chemical profile, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of click chemistry and palladium-catalyzed cross-coupling reactions. The incorporation of the cyclopropylethyl group enhances the compound's stability and bioavailability, while the propan-2-yl substituent introduces steric effects that can be exploited in drug design. These features make it a promising candidate for developing novel therapeutic agents targeting various disease states.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have demonstrated its potential as a lead molecule in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The triazole ring structure is particularly advantageous due to its ability to form hydrogen bonds and interact with protein targets, thereby enhancing binding affinity and selectivity.

Moreover, the compound has shown remarkable stability under physiological conditions, making it suitable for oral administration. Preclinical studies have highlighted its low toxicity profile and favorable pharmacokinetic properties, which are essential for advancing into clinical trials. The integration of cyclopropylethyl and propan-2-yl groups has also been found to improve solubility and permeability, addressing common challenges in drug delivery.

In addition to its therapeutic potential, this compound has garnered attention in materials science for its role in synthesizing advanced polymers and coatings. The triazole moiety can serve as a versatile building block for constructing supramolecular assemblies with tailored mechanical and electronic properties. Such applications underscore the versatility of this compound across diverse scientific disciplines.

Recent studies have also explored the environmental impact of this compound, particularly its biodegradation patterns and ecological safety. Findings indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, CAS No. 2171839-06-6 represents a cutting-edge chemical entity with multifaceted applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure, derived from the integration of cyclopropylethyl, propan-2-yl, and triazole groups, positions it as a valuable tool for advancing scientific innovation. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic discovery and industrial development.